Cas no 61346-97-2 (2,4-Hexadienoic acid, 6-(dimethylamino)-, ethyl ester, hydrochloride)

• Product Name: 2,4-Hexadienoic acid, 6-(dimethylamino)-, ethyl ester, hydrochloride
• CAS No: 61346-97-2
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• CID: 483031
• PubChem ID: 71396715
• Update Time: 2025-04-19

2,4-Hexadienoic acid, 6-(dimethylamino)-, ethyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienoic acid, 6-(dimethylamino)-, ethyl ester, hydrochloride
• ethyl 6-(dimethylamino)hexa-2,4-dienoate,hydrochloride
• 61346-97-2
• DTXSID10818259
• Ethyl 6-(dimethylamino)hexa-2,4-dienoate--hydrogen chloride (1/1)

• Inchi： 1S/C10H17NO2.ClH/c1-4-13-10(12)8-6-5-7-9-11(2)3;/h5-8H,4,9H2,1-3H3;1H
• InChI Key： MIWWDHDOBLYMMN-UHFFFAOYSA-N
• SMILES： Cl.O(C(C=CC=CCN(C)C)=O)CC

Computed Properties

• Exact Mass: 219.10274
• Monoisotopic Mass: 219.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54